1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride

• CAS No.: 2742652-34-0
• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.6

Description

1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride is a small molecule compound with the molecular formula C7H11ClN2O and a molecular weight of 174.6 g/mol.

Preparation Methods

The synthesis of 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride involves several stepsThe final step involves the formation of the methanamine group and its conversion to the hydrochloride salt .

Industrial production methods typically involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity. These methods may also include purification steps like recrystallization and chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and water, as well as catalysts such as palladium on carbon for hydrogenation reactions . Major products formed from these reactions depend on the specific reagents and conditions used, but they often include derivatives with modified functional groups.

Scientific Research Applications

1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, particularly in the field of neuroscience where it may have neuroprotective or neuroregenerative properties.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors, leading to a cascade of biochemical events. These interactions can modulate various signaling pathways, resulting in the compound’s observed effects. The exact molecular targets and pathways involved are still under investigation, but they are believed to include key proteins involved in neurotransmission and cellular signaling.

Comparison with Similar Compounds

1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride can be compared with other similar compounds, such as:

(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride: This compound shares a similar core structure but differs in the position and nature of substituents on the oxazole ring.

1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine: The non-hydrochloride form of the compound, which may have different solubility and reactivity properties.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties that are valuable for research and potential therapeutic applications.